Cas no 135326-11-3 (Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]glycinato(5-)-kN,kO]-, hydrogen (1:2), (SA-8-11252634)-)

• Product name: Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]glycinato(5-)-kN,kO]-, hydrogen (1:2), (SA-8-11252634)-
• CAS No: 135326-11-3
• MF: C₂₃H₃₀GdN₃O₁₁
• MW: 681.747807025909
• CID: 189506
• PubChem ID: 56841043

Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]glycinato(5-)-kN,kO]-, hydrogen (1:2), (SA-8-11252634)- Chemical and Physical Properties

Names and Identifiers

• Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bi...
• Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bis[(carboxy-kO)methyl]amino-kN]e
• Gadoxetic acid
• Gadoxetic
• Dihydrogen (N-((2S)-2-(bis(carboxymethyl)amino)-3-(p-ethoxyphenyl)propyl)-N-(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))gadolinate(2-)
• 135326-11-3
• 2-[[(2S)-2-[bis(carboxylatomethyl)amino]-3-(4-ethoxyphenyl)propyl]-[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+);hydron
• UNII-3QJA87N40S
• 3QJA87N40S
• Dihydrogen (N((2s)-2-(bis(carboxymethyl)amino)-3-(p-ethoxyphenyl)propyl)-N-(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-)gadolinate(2-).
• Gadoxetic acid [INN]
• gadoxetate
• Gd-EOB-DTPA
• Gadolinate(2-),[N-[(2S)-2-[bis[(carboxy-kO)methyl]amino-kN]-3-(4-ethoxyphenyl)propyl]-N-[2-[bis[(carboxy-kO)methyl]amino-kN]ethyl]glycinato(5-)-kN,kO]-, hydrogen (1:2), (SA-8-11252634)-

• Inchi： InChI=1S/C23H33N3O11.Gd/c1-2-37-18-5-3-16(4-6-18)9-17(26(14-22(33)34)15-23(35)36)10-24(11-19(27)28)7-8-25(12-20(29)30)13-21(31)32;/h3-6,17H,2,7-15H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);/q;+3/p-5/t17-;/m0./s1
• InChI Key： PCZHWPSNPWAQNF-LMOVPXPDSA-I
• SMILES： [Gd+3].CCOC1C=CC(C[C@H](N(CC([O-])=O)CC([O-])=O)CN(CCN(CC([O-])=O)CC([O-])=O)CC([O-])=O)=CC=1

Computed Properties

• Exact Mass: 682.11200
• Monoisotopic Mass: 682.11214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220Ų

Experimental Properties

• PSA: 172.45000
• LogP: -1.09220